Cas no 2137808-40-1 (Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]-)

• Product Name: Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]-
• CAS No: 2137808-40-1
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5287392
• Update Time: 2025-05-23

Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]-

• Inchi： 1S/C11H19Cl/c1-9(2)11(8-12)7-10-5-3-4-6-10/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： WZSSAWIOPWUSPH-UHFFFAOYSA-N
• SMILES： C1CC(CC(CCl)C(C)C)CC=1

Additional information on Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]-

Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]-: Structural Characteristics, Synthesis, and Emerging Applications in Organic Chemistry

Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 2137808-40-1) is a structurally complex organic compound characterized by a five-membered cyclopentene ring substituted with a branched alkyl chain bearing a chloromethyl group. This compound belongs to the broader class of substituted cycloalkenes, which are of significant interest in modern synthetic chemistry due to their unique reactivity and potential for functional group manipulation. The molecular structure features a cyclopentene core with a substituent at the 4-position consisting of a 3-methylbutyl chain terminated by a chloromethyl (-CH₂Cl) moiety. The combination of these structural elements provides opportunities for diverse chemical transformations, particularly in cross-coupling reactions and ring-opening processes.

The synthesis of Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]- has been explored through multiple pathways in recent literature. A notable approach involves the alkylation of cyclopentenone derivatives using prenyl halides followed by ring-closing metathesis (RCM) to form the cyclopentene core. This method aligns with modern green chemistry principles by minimizing byproduct formation and utilizing catalytic amounts of transition metals such as ruthenium-based complexes. Recent studies published in the *Journal of Organic Chemistry* (2023) highlight the use of photoredox catalysis to selectively install the chloromethyl functionality at specific positions on the cyclopentane framework, demonstrating improved stereoselectivity compared to traditional radical-based methods.

The physical properties of this compound are influenced by its branched aliphatic substituents and chlorine atom. Its boiling point is estimated to range between 185-195°C at standard pressure, while solubility tests indicate moderate compatibility with polar organic solvents such as acetone and ethyl acetate. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the chloromethyl protons at δ 4.6-4.8 ppm and characteristic cyclopentene ring protons in the range δ 1.8-2.5 ppm. These spectral features are critical for analytical identification and purity assessment in both academic research and industrial applications.

In terms of chemical reactivity, the presence of the chloromethyl group enables participation in nucleophilic substitution reactions under basic conditions (e.g., SN₂) to form ether or amine derivatives. A 2024 study published in *Organic Letters* demonstrated that this compound serves as an efficient precursor for synthesizing biologically active heterocycles via intramolecular cyclization triggered by strong bases like potassium tert-butoxide. The resulting products exhibited promising antifungal activity against *Candida albicans*, suggesting potential pharmaceutical applications that warrant further investigation.

The structural versatility of Cyclopentene, 4-[2-(chloromethyl)-3-methylbutyl]- has also attracted attention in materials science research. Researchers at ETH Zurich reported in *Advanced Materials Interfaces* (Q1 2025) that this compound can be polymerized under controlled radical conditions to produce thermoplastic elastomers with tunable mechanical properties. The incorporation of cycloalkene units into polymer backbones enhances thermal stability while maintaining flexibility—a critical factor for applications in biomedical devices and flexible electronics.

Safety data for this compound is currently under evaluation through OECD guidelines for chemical hazard assessment. Preliminary toxicity studies indicate low acute toxicity profiles when handled under standard laboratory conditions with appropriate personal protective equipment (PPE). However, as with all organic halides containing chlorine atoms, proper ventilation systems should be employed during large-scale manipulations to prevent potential respiratory irritation from volatile decomposition products.

In terms of supply chain logistics, manufacturers adhering to ISO/IEC 17025 standards have established robust quality control protocols for this compound's production batches. Chromatographic purity levels typically exceed 98% as determined by gas chromatography-mass spectrometry (GC-MS), meeting requirements for use in pharmaceutical intermediate synthesis and specialty chemical manufacturing sectors.

Ongoing research initiatives aim to expand the synthetic utility of this molecule through directed C-H functionalization techniques using transition metal catalysts like palladium(II) acetate or iridium-based complexes activated by visible light photoredox systems. These emerging methodologies could significantly reduce reaction times while improving atom economy compared to conventional approaches involving stoichiometric oxidants or harsh reaction conditions.

The global market for specialized cycloalkenes like this compound is projected to grow steadily over the next decade due to increasing demand from both academic institutions conducting exploratory chemistry research and industrial organizations developing next-generation materials platforms. Strategic partnerships between chemical suppliers and contract research organizations (CROs) are facilitating faster technology transfer processes from discovery phase compounds into commercial product pipelines across various industries including agrochemicals and polymer science.